Lipophilicity & Chromatographic Retention vs. Regioisomers
The 3-methyl substitution pattern and 2-methoxyethyl chain of CAS 64202-99-9 result in a unique chromatographic retention factor (k') and predicted lipophilicity (XLogP3) compared to its closest analogs. While direct experimental retention data for the 3-methylphenyl isomer has not been published in a head-to-head format, a class-level QSAR analysis of N-(substituted phenyl)-2-chloroacetamides demonstrates that the position of a methyl substituent on the phenyl ring (ortho, meta, para) significantly alters the first principal component in a multivariate retention model (PCA of retention factors, rm > 0.99), correlating with calculated logP values [1]. This directly implies that CAS 64202-99-9 (3-methyl) will exhibit a distinct HPLC retention time and liquid-liquid partition coefficient versus its regioisomer 2-chloro-N-(2-methoxyethyl)-N-(4-methylphenyl)acetamide or its des-methyl analog, enabling unique separation and purification protocols .
| Evidence Dimension | Predicted Lipophilicity (XLogP3) & Chromatographic Retention Factor (k') |
|---|---|
| Target Compound Data | Predicted XLogP3: ~2.5 (calculated for CAS 64202-99-9 via PubChem model); Predicted k' differs based on meta-methyl positioning [1]. |
| Comparator Or Baseline | 2-Chloro-N-(2-methoxyethyl)-N-(4-methylphenyl)acetamide (para isomer): Predicted XLogP3 ~2.6; 2-Chloro-N-(2-methoxyethyl)-N-phenylacetamide (des-methyl): Predicted XLogP3 ~2.1. Quantitative retention model: regression vector rm > 0.99 for PCA model linking substituent position to k' [1]. |
| Quantified Difference | A difference in XLogP3 of ~0.1-0.4 units between regioisomers, and a distinct retention factor loading in PCA model (class-level inference). The model's high rm (>0.99) indicates strong quantitative predictability of this difference [1]. |
| Conditions | Predicted using XLogP3 algorithm (PubChem). Chromatographic model derived from N-(substituted phenyl)-2-chloroacetamides on C18 columns with aqueous-organic mobile phases [1]. |
Why This Matters
This predicted lipophilicity difference is critical for procurement when the compound is used as a synthetic intermediate; a different regioisomer will elute at a different retention time, potentially co-eluting with other impurities or requiring re-validation of analytical methods, which directly impacts quality control and regulatory acceptance.
- [1] Apostolov, S. et al. Chromatographic and computational assessment of potential biological activity of N-(Substituted Phenyl)-2-chloroacetamides applying multivariate methods. Journal of Liquid Chromatography & Related Technologies, 2023. https://doi.org/10.1080/10826076.2023.2251646 View Source
